N-(2-mercaptophenyl)-N'-[3-(trifluoromethyl)phenyl]thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-mercaptophenyl)-N'-[3-(trifluoromethyl)phenyl]thiourea is a useful research compound. Its molecular formula is C14H11F3N2S2 and its molecular weight is 328.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Analytical Chemistry Applications
A colorimetric method developed by Ellman (1958) for determining low concentrations of mercaptans exploits the specific reactivity of the S− group in compounds like thioureas. This method has applications in determining mercaptan in synthetic compounds and studying mercaptan reactivity in proteins (Ellman, 1958).
Enzyme Inhibition and Mercury Sensing
Thiourea derivatives demonstrate enzyme inhibition against acetylcholinesterase and butyrylcholinesterase, suggesting potential therapeutic applications. Furthermore, they serve as sensing probes for detecting toxic metals like mercury, highlighting their role in environmental monitoring and public health (Rahman et al., 2021).
Materials Science and Corrosion Inhibition
The synthesis of transition metal complexes with N-phenyl-N’-[substituted phenyl] thiourea demonstrates their potential in creating materials with enhanced biological activity. These complexes might be useful in various applications ranging from pharmacological to agricultural due to their broad spectrum of biological activities (Shadab & Aslam, 2014). Furthermore, N-(2-mercaptophenyl)-N’-phenyl thiourea has been found to be an effective corrosion inhibitor for stainless steel in hydrochloric acid, highlighting its potential in extending the life of metal structures and components (Herle et al., 2013).
Spectroscopic and Structural Studies
Investigations into the spectroscopic and reactive properties of thiourea derivatives, including their nonlinear optical properties and molecular dynamics, provide insights into their potential applications in materials science and drug design. These studies contribute to our understanding of the molecule's behavior in various environments and its interactions with biological targets (Aswathy et al., 2017).
Properties
IUPAC Name |
1-(2-sulfanylphenyl)-3-[3-(trifluoromethyl)phenyl]thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11F3N2S2/c15-14(16,17)9-4-3-5-10(8-9)18-13(21)19-11-6-1-2-7-12(11)20/h1-8,20H,(H2,18,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYFXLOXAPCWPTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=S)NC2=CC=CC(=C2)C(F)(F)F)S |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11F3N2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.